4',4',6'-trimethyl-3H,4'H-spiro[1,3-benzothiazole-2,1'-pyrrolo[3,2,1-ij]quinolin]-2'-one

• IUPAC Name: 9,11,11-trimethylspiro[1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraene-3,2'-3H-1,3-benzothiazole]-2-one
• InChI: InChI=1S/C20H18N2OS/c1-12-11-19(2,3)22-17-13(12)7-6-8-14(17)20(18(22)23)21-15-9-4-5-10-16(15)24-20/h4-11,21H,1-3H3
• InChI Key: JJHBQZSWUFVJEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(N2C3=C1C=CC=C3C4(C2=O)NC5=CC=CC=C5S4)(C)C
• Molecular Formula: C20H18N2OS
• Molecular Weight: 334.4 g/mol

Description

4',4',6'-trimethyl-3H,4'H-spiro[1,3-benzothiazole-2,1'-pyrrolo[3,2,1-ij]quinolin]-2'-one is a complex spirocyclic compound of significant interest in medicinal chemistry research. Its molecular structure integrates a benzothiazole unit with a pyrrolo[3,2,1-ij]quinolin-2-one scaffold, a framework recognized for its relevance in the development of novel biologically active molecules . While specific biological data for this exact analog is limited in the public domain, its core structure is closely related to compounds investigated as potential inhibitors of key serine proteases in the coagulation cascade, specifically blood coagulation factors Xa (FXa) and XIa (FXIa) . The strategic development of dual FXa and FXIa inhibitors represents a promising approach in modern anticoagulant therapy, as it may offer effective prevention of thrombotic events with a potentially reduced risk of bleeding complications compared to traditional therapies . The presence of the 4',4',6'-trimethyl groups and the spiro-fused benzothiazole moiety suggests this compound could serve as a valuable chemical tool for probing enzyme active sites and structure-activity relationships. Researchers can utilize this high-purity compound for in vitro screening, hit-to-lead optimization campaigns, and as a building block for further synthetic elaboration. This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Pyrrolo[3,2,1-Ij]Quinolinone Cores

(a) Pyrrolo[3,2,1-ij]quinolin-2(1H)-one (PQ) Derivatives

• Example: Hybrid derivatives containing dihydroquinoline, pyrrolidinone, and rhodanine moieties (e.g., 8-Ethoxy-4,4,6-trimethyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione; MW: 274.14) .
• Comparison: Unlike the target compound, PQ derivatives lack the benzothiazole ring but share the pyrroloquinolinone core.

(b) Thiazole-Containing Hybrids

• Example: 4,4,6-Trimethyl-1-(2-(4-arylthiazol-2-yl)hydrazinylidene)-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-ones .
• Comparison: These compounds incorporate thiazole rings via hydrazinylidene linkers. The target compound’s benzothiazole is directly fused to the pyrroloquinolinone, offering greater conformational rigidity and possibly improved metabolic stability .

Spirocyclic Analogues with Varied Cores

(a) Spiro[ß-carboline-1,1'-pyrrolo[3,2,1-ij]quinoline] Derivatives

• Example: Compound 41453 (6’,6’-dimethyl-2,3,4,5’,6’,9-hexahydrodispiro[ß-carboline-1,1’-pyrrolo[3,2,1-ij]quinoline-4’,1”-cyclohexane]-2’-one) .
• Both exhibit spirocyclic rigidity but differ in target selectivity (e.g., FXIIa inhibition vs.

(b) Pyrano-Quinoline Spiro Derivatives

• Example: Compound 225006 (6,8,8,9-tetramethyl-3-[2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-4-yl]-6,7,8,9-tetrahydro-2H-pyrano[3,2-g]quinolin-2-one) .
• Comparison: The pyrano ring increases oxygen content, improving solubility. The target compound’s benzothiazole may reduce solubility but enhance lipophilicity, favoring blood-brain barrier penetration .

Substituent Effects on Activity

• Methyl Groups: The 4',4',6'-trimethyl substitution in the target compound likely reduces steric hindrance compared to bulkier substituents (e.g., 6-(4-chlorophenyl) in 6-(4-Chlorophenyl)-4,4,6-trimethyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione; MW: 340.11) . This may improve binding pocket compatibility.

Key Structural and Functional Insights

• Rigidity vs.
• Electronic Effects: The benzothiazole’s sulfur atom may participate in hydrogen bonding or covalent interactions, unlike oxygen-dominated analogues (e.g., pyrano derivatives) .
• Metabolic Stability : Methyl groups at 4',4',6' positions likely reduce oxidative metabolism, improving half-life relative to hydroxyl- or halogen-substituted derivatives .

Q & A

Basic Research Questions

Q. What are the key synthetic strategies for constructing the spiro[benzothiazole-pyrroloquinolinone] core?

• The spirocyclic core is typically synthesized via multi-component reactions (MCRs) involving aldehydes, amines, and heterocyclic ketones. For example, catalyst-free conditions in refluxing ethanol enable efficient spiroannulation, as demonstrated in analogous spiroquinoline derivatives (yields: 84–91%) . Key steps include nucleophilic addition, cyclization, and solvent optimization (e.g., ethanol enhances reaction efficiency due to its polarity and boiling point) .
• Table 1: Common Reaction Conditions for Spirocyclic Synthesis

Component	Role	Example Conditions	Reference
Aldehyde (e.g., nitro-substituted)	Electrophilic partner	4-nitrobenzaldehyde, 1.2 eq
Amine (e.g., 1H-indazol-6-amine)	Nucleophilic partner	1.0 eq, reflux in ethanol
Heterocyclic ketone	Cyclization initiator	1H-pyrazol-5(4H)-one, 1.0 eq

Q. How is the structural integrity of the compound confirmed post-synthesis?

• Nuclear Magnetic Resonance (NMR):

• ¹H/¹³C NMR identifies proton environments (e.g., methyl groups at δ 2.40–2.66 ppm, aromatic protons at δ 6.45–7.80 ppm) .
• 2D NMR (COSY, HSQC) resolves overlapping signals in the spiro system .
  • X-ray Crystallography: Determines absolute configuration and bond angles (e.g., spiro C–C bond length: ~1.54 Å) .

Q. What preliminary biological activities have been reported for related spiro compounds?

• Analogous spiroquinoline derivatives exhibit antimicrobial and antiparasitic activities. For example, thiazole-containing derivatives show MIC values of 1–8 µg/mL against Staphylococcus aureus . Bioactivity is influenced by substituents (e.g., electron-withdrawing groups enhance membrane penetration) .

Advanced Research Questions

Q. What mechanistic insights explain the regioselectivity of spiroannulation reactions?

• Regioselectivity arises from steric and electronic effects. For example, electron-deficient aldehydes favor nucleophilic attack at the para position of the indole moiety, while bulky substituents direct cyclization to form the spiro center . Computational studies (DFT) suggest transition-state stabilization via hydrogen bonding in ethanol .

Q. How can reaction yields be optimized for scale-up synthesis?

• Critical Parameters:

• Solvent: Ethanol outperforms THF or DMF due to balanced polarity and boiling point .
• Catalyst-Free vs. Catalyzed: Catalyst-free conditions reduce purification complexity but may require longer reaction times (e.g., 12–24 hours) .
  • Table 2: Yield Optimization Strategies

Parameter	Impact on Yield	Reference
Solvent polarity	Ethanol: 89% vs. THF: 62%
Reaction time	12 hours: 84% vs. 6 hours: 58%

Q. How do conflicting reports on biological activity correlate with structural variations?

• Discrepancies arise from substituent positioning. For instance:

• Methyl groups at 4',4',6' positions enhance lipophilicity but may reduce solubility, affecting bioavailability .
• Thiazole vs. pyrazole moieties: Thiazole derivatives show higher antibacterial activity due to sulfur’s electronegativity .

Q. What computational methods are used to predict structure-activity relationships (SAR)?

• Molecular Docking: Predicts binding affinity to targets like bacterial topoisomerase IV (e.g., Glide SP scoring) .
• QSAR Models: Correlate logP values (e.g., 2.8–3.5) with antimicrobial potency using partial least squares (PLS) regression .

Q. How does the compound’s stability under varying pH and temperature conditions impact experimental design?

• pH Stability: Degrades above pH 8 due to lactam ring hydrolysis (t₁/₂: 3 hours at pH 9) .
• Thermal Stability: Stable up to 150°C (TGA data), but prolonged heating in solution causes decomposition (~15% loss at 100°C for 6 hours) .

Methodological Recommendations

• Synthesis: Prioritize catalyst-free MCRs for eco-friendly protocols .
• Characterization: Combine NMR with HRMS (e.g., ESI-TOF, error < 0.001 Da) to confirm molecular formulas .
• Biological Assays: Use MIC assays with clinical isolates to validate activity .